OPBE is a chemical compound with the molecular formula C17H23NO3. It belongs to the class of organic compounds known as phenylpropanoic acids. OPBE was first synthesized in 2014 (Liu et al., 2014) and has since been studied for its potential applications in various fields.
OPBE is a solid with a white to off-white color. Its melting point is between 132 to 134°C. The compound is sparingly soluble in water but soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The molecular weight of OPBE is 289.37 grams per mole.
The synthesis of OPBE involves a reaction between 4-phenoxybutanoic acid and isobutyl chloroacetate to form the intermediate, N-isobutoxycarbonyl-4-phenoxybutanamide. This intermediate is then treated with dimethylformamide dimethylacetal and trimethylsilyl chloride to form OPBE (Liu et al., 2014). The chemical structure of OPBE has been characterized using various analytical techniques such as nuclear magnetic resonance spectroscopy, mass spectrometry, and infrared spectroscopy (Liu et al., 2014).
High-performance liquid chromatography (HPLC) has been used to analyze the purity and stability of OPBE (Chen et al., 2016). Gas chromatography-mass spectrometry (GC-MS) has also been employed to identify and quantify OPBE and its metabolites in biological samples (Yang et al., 2019).
OPBE has been found to exhibit anti-inflammatory activity in vitro and in vivo (Liu et al., 2014). It has also shown potential anticancer activity against human breast cancer cells (Yang et al., 2019). In addition, OPBE has been shown to reverse the multidrug resistance of cancer cells (Chen et al., 2016).
Acute toxicity studies have shown that OPBE has low toxicity in animal models (Liu et al., 2014). However, long-term toxicity studies are needed to establish the safety profile of OPBE.
OPBE can serve as a valuable tool in scientific research as it exhibits various biological activities. It can be used to study the mechanisms of inflammation and cancer progression. Additionally, it can be used in drug discovery and development.
Research on OPBE is still in its early stages. However, recent studies have shown promising results in its biological activities and potential applications in various fields.
OPBE has the potential to be used as a drug in the pharmaceutical industry. Its anti-inflammatory and anticancer activities make it a promising candidate for treating disease. Additionally, it can be used in the development of molecular probes for imaging and diagnostic purposes. Limitations: The main limitation of OPBE is its low solubility in water, which limits its use in biological studies. Additionally, more studies are needed to establish its long-term safety profile.
There are various future directions in the research of OPBE. Some of these directions include: - Exploring the molecular mechanisms underlying its anti-inflammatory and anticancer activities. - Developing more efficient synthetic methods for OPBE. - Investigating the use of OPBE as a molecular probe for imaging and diagnostic purposes. - Conducting more long-term toxicity studies to establish its safety profile. - Investigating the use of OPBE in combination with other drugs to increase efficacy. In conclusion, OPBE is a synthetic compound with potential implications in various fields of research and industry. Its anti-inflammatory and anticancer activities make it a promising candidate for drug development, while its use as a molecular probe can lead to new diagnostic and imaging tools. However, more research is needed to fully understand its biological activities and establish its long-term safety profile. Future directions in the research of OPBE include exploring its mechanisms of action, improving synthetic methods, and investigating its use in combination with other drugs.
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